Cas no 2172125-58-3 (2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2172125-58-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6206774
• PubChem ID: 164663929
• Update Time: 2025-10-29

2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2172125-58-3
• EN300-1533746
• 2-[2-cyclobutyl-3-({[(9h-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid

• Inchi： 1S/C24H26N2O5/c27-22(28)13-25-23(29)20(15-6-5-7-15)12-26-24(30)31-14-21-18-10-3-1-8-16(18)17-9-2-4-11-19(17)21/h1-4,8-11,15,20-21H,5-7,12-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： AGACXGODIAMVAT-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)NCC(=O)O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

Research Brief on 2-2-Cyclobutyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic Acid (CAS: 2172125-58-3)

The compound 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS: 2172125-58-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyclobutyl and fluorenylmethyloxycarbonyl (Fmoc) protecting groups, serves as a critical intermediate in peptide synthesis and drug discovery. Recent studies highlight its utility in the development of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme modulation.

Recent research has focused on the synthetic pathways and applications of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a key building block in the synthesis of cyclobutane-containing peptides, which exhibit enhanced metabolic stability and bioavailability. The Fmoc group, in particular, facilitates solid-phase peptide synthesis (SPPS), enabling the efficient production of complex peptide architectures. This advancement is pivotal for the development of peptide-based therapeutics, such as protease inhibitors and receptor agonists.

In addition to its synthetic utility, 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid has been investigated for its potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its incorporation into nanocarriers, where the cyclobutyl moiety enhances cellular uptake and tissue specificity. This application is particularly relevant for oncology, where precise delivery of chemotherapeutic agents is critical to minimizing off-target effects.

Further exploration of this compound's pharmacological properties is underway. Preliminary in vitro studies suggest that derivatives of 2172125-58-3 exhibit promising activity against inflammatory markers, positioning them as potential candidates for treating chronic inflammatory diseases. Researchers are also investigating its role in modulating enzyme activity, with early findings indicating inhibitory effects on specific kinases involved in neurodegenerative disorders.

In conclusion, 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS: 2172125-58-3) represents a versatile and valuable tool in modern drug discovery. Its applications span peptide synthesis, drug delivery, and therapeutic development, underscoring its importance in advancing chemical biology and medicinal chemistry. Future research is expected to further elucidate its mechanisms and expand its therapeutic potential.